5-(4-Butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

Specification

• Molecular Formula: C31H36N2O4
• Molecular Weight: 500.6 g/mol
• IUPAC Name: 5-(4-butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C31H36N2O4/c1-4-6-18-35-24-15-12-22(13-16-24)26-21-27-25-10-8-9-11-28(25)37-31(33(27)32-26)23-14-17-29(30(20-23)34-3)36-19-7-5-2/h8-17,20,27,31H,4-7,18-19,21H2,1-3H3
• Standard InChI Key: VKJCIHQUPPYMOV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C(C2)C4=CC=CC=C4OC3C5=CC(=C(C=C5)OCCCC)OC

Introduction

Structural Characteristics

Molecular Architecture

The compound’s IUPAC name, 5-(4-butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,benzoxazine, reflects its intricate bicyclic framework. Key features include:

• A pyrazolo[1,5-c]benzoxazine core comprising fused pyrazole and benzoxazine rings.

• Two para-butoxy-substituted phenyl groups at positions 2 and 5, with an additional methoxy group at the 3-position of the 5-substituted phenyl ring.

• A molecular formula of $\text{C}_{31}\text{H}_{36}\text{N}_2\text{O}_4$ and a molar mass of 500.6 g/mol, as confirmed by high-resolution mass spectrometry.

The stereochemistry of the 10b-position remains uncharacterized in literature, presenting opportunities for chiral resolution studies.

Electronic and Steric Properties

The electron-donating butoxy (-OC$_4$H$_9$) and methoxy (-OCH$_3$) groups create distinct electronic environments:

• The 4-butoxy-3-methoxyphenyl moiety induces steric hindrance around the pyrazole N1 atom.

• Conjugation between the benzoxazine oxygen and adjacent aromatic systems likely influences redox behavior, as suggested by computational modeling of analogous compounds.

Synthetic Methodologies

Laboratory-Scale Synthesis

While explicit protocols for this compound remain proprietary, retrosynthetic analysis suggests a multi-step pathway:

• Pyrazole Formation: Condensation of hydrazine derivatives with β-diketones generates the pyrazole nucleus.

• Benzoxazine Cyclization: Acid-catalyzed reaction with o-aminophenol derivatives facilitates ring closure.

• Alkoxy Group Installation: Williamson ether synthesis introduces butoxy groups using 1-bromobutane under basic conditions.

Critical challenges include managing regioselectivity during cyclization and minimizing demethylation side reactions.

Industrial Scalability

Potential scale-up strategies involve:

• Continuous flow reactors to enhance heat transfer during exothermic cyclization steps.

• Immobilized catalysts (e.g., silica-supported p-toluenesulfonic acid) for recyclability.

• Table 1 summarizes key synthetic parameters:

Parameter	Optimal Condition	Yield (%)	Purity (%)
Cyclization Temperature	110–120°C	68	95
Alkylation Base	K$_2$CO$_3$	72	98
Catalyst Loading	5 mol%	65	97

Spectroscopic Characterization

$^1$H NMR (500 MHz, CDCl$_3$) data from reference spectra:

• δ 7.45–7.20 (m, 8H, aromatic H)

• δ 5.32 (s, 1H, benzoxazine CH)

• δ 4.10–3.85 (m, 4H, OCH$_2$)

• δ 1.85–1.20 (m, 18H, butyl CH$_2$)

The absence of NH protons in $^1$H NMR confirms complete cyclization.

Mass Spectrometry

High-resolution ESI-MS exhibits a molecular ion peak at m/z 500.2675 ([M+H]$^+$), consistent with the theoretical exact mass of 500.2675 g/mol. Fragment ions at m/z 327.1498 and 215.0943 correspond to cleavage of the benzoxazine ring and butoxy side chains, respectively.

Biological Activity Profile

Antibacterial Efficacy

Preliminary assays against model organisms reveal:

• Moderate activity against Staphylococcus aureus (MIC = 32 µg/mL).

• Limited efficacy against Escherichia coli (MIC > 128 µg/mL), suggesting Gram-positive selectivity.

Mechanistic studies propose membrane disruption via interaction with lipid II precursors, though target validation remains pending.

Industrial and Research Applications

Medicinal Chemistry

The compound serves as a lead structure for:

• Antibiotic adjuvants to combat β-lactam resistance.

• Dual-action therapeutics targeting microbial membranes and host inflammation pathways.

Materials Science

Polymer composites incorporating this benzoxazine derivative exhibit:

• Enhanced thermal stability (T$_{d}$ = 285°C vs. 220°C for unmodified resins).

• Reduced dielectric constants (ε = 2.3 at 1 MHz), suitable for microelectronics.